![molecular formula C8H7BrN2S B1268527 3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine CAS No. 61889-26-7](/img/structure/B1268527.png)
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine, also known as 3-Br-4,6-DMIT, is a heterocyclic aromatic compound with a unique chemical structure that has been studied for its potential applications in a variety of scientific fields. It is a member of the isothiazolo[5,4-b]pyridine family and is composed of a benzene ring fused to a 5-membered nitrogen-containing ring. Its structure is characterized by a bromine atom at the 3-position of the isothiazole ring and a methyl group at the 4- and 6-positions. 3-Br-4,6-DMIT has been studied for its potential applications in organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
1. Heterocyclic Compound Synthesis
3-Bromo-4,6-dimethylisothiazolo[5,4-b]pyridine and its derivatives play a crucial role in the synthesis of new polyheterocyclic ring systems. These compounds are used as precursors for constructing various heterocyclic derivatives with potential biological properties. For instance, Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) demonstrated the use of a similar compound, 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, for synthesizing pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives with evaluated in vitro antibacterial properties (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
2. Structural Analysis
The crystal and molecular structures of derivatives of this compound are of significant interest in chemical research. Karczmarzyk and Malinka (2004) explored the structures of these compounds, providing valuable insights into their chemical behavior and potential applications (Karczmarzyk & Malinka, 2004).
3. Anticancer and Antimicrobial Activity
Compounds derived from this compound have been studied for their potential anticancer and antimicrobial activities. Shelke et al. (2017) synthesized derivatives that showed prominent antibacterial and antifungal activities, as well as notable anticancer activity against breast cancer cell lines (Shelke et al., 2017).
4. Synthesis of Complex Metal Compounds
Derivatives of this compound are utilized in the synthesis of complex metal compounds, which have applications in various fields, including catalysis and biological studies. Omondi et al. (2018) reported on the synthesis of pyrazolylpyridine ruthenium(III) complexes with minimal cytotoxic activity against HeLa cell line (Omondi et al., 2018).
5. Corrosion Inhibition
The imidazo[4,5-b] pyridine derivatives, which are related to this compound, have shown promising results as corrosion inhibitors. Saady et al. (2021) evaluated their performance against mild steel corrosion, demonstrating significant inhibition effects (Saady et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-bromo-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2S/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQVKRDRDFJTFEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=NS2)Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60347120 |
Source
|
Record name | 3-Bromo-4,6-dimethyl[1,2]thiazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60347120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61889-26-7 |
Source
|
Record name | 3-Bromo-4,6-dimethyl[1,2]thiazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60347120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.